Cas no 685123-47-1 (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol)
685123-47-1 structure
Product Name:5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol
CAS No:685123-47-1
MF:C9H7ClN2O2
MW:210.617080926895
CID:970960
PubChem ID:2726651
Update Time:2025-07-30
5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl)methanol
- [5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol
- AC1MBJOE
- AG-G-63843
- CTK5C8118
- MolPort-003-700-721
- Oprea1_776135
- CS-0230869
- SCHEMBL23451512
- EN300-105946
- Z431952336
- DTXSID10369418
- CCG-314445
- US11634391, Compound 158
- 685123-47-1
- AKOS009590252
- A836169
- BDBM600916
- G46274
- 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol
-
- Inchi： 1S/C9H7ClN2O2/c10-7-3-1-6(2-4-7)9-11-8(5-13)12-14-9/h1-4,13H,5H2
- InChI Key： PLRDZVBEOOYILK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NC(CO)=NO1
Computed Properties
- Exact Mass: 210.02000
- Monoisotopic Mass: 210.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 59.2Ų
Experimental Properties
- PSA: 59.15000
- LogP: 1.88230
5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C612378-10mg |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C612378-50mg |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C612378-100mg |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM524012-1g |
(5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl)methanol |
685123-47-1 | 97% | 1g |
$425 | 2023-02-17 | |
| Enamine | EN300-105946-0.05g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.05g |
$94.0 | 2025-02-21 | |
| Enamine | EN300-105946-0.1g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.1g |
$142.0 | 2025-02-21 | |
| Enamine | EN300-105946-0.25g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.25g |
$202.0 | 2025-02-21 | |
| Enamine | EN300-105946-0.5g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.5g |
$318.0 | 2025-02-21 | |
| Enamine | EN300-105946-1.0g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 1.0g |
$407.0 | 2025-02-21 | |
| Enamine | EN300-105946-2.5g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 2.5g |
$798.0 | 2025-02-21 |
5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
685123-47-1 (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol) Related Products
- 13273-57-9(1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-)
- 28825-13-0(1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-)
- 660417-36-7(5-(3-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol)
- 187999-16-2(1,2,4-Oxadiazole-3-carboxylicacid, 5-(4-chlorophenyl)-)
- 52596-85-7(1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)-)
- 89804-65-9(1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl-)
- 158042-17-2(1,2,4-Oxadiazole, 3,5-bis(4-chlorophenyl)-)
- 312916-96-4(1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-(3-methylphenyl)-)
- 628703-66-2(1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-)
- 1260774-15-9(5-(3-Chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
